Cas no 1796889-30-9 (1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one)

• Product Name: 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one
• CAS No: 1796889-30-9
• MF: C₁₉H₁₃F₄N₅O
• MW: 403.333037137985
• CID: 6032277
• PubChem ID: 75452808
• Update Time: 2025-10-05

1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one
• AKOS033492635
• 1796889-30-9
• EN300-26615446
• Z1640891826
• 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one

• Inchi： 1S/C19H13F4N5O/c20-11-4-6-12(7-5-11)28-10-14(18(28)29)25-16-9-15(19(21,22)23)26-17(27-16)13-3-1-2-8-24-13/h1-9,14H,10H2,(H,25,26,27)
• InChI Key： HZRXHLYFBGEUHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC1C=C(C(F)(F)F)N=C(C2C=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 403.10562270g/mol
• Monoisotopic Mass: 403.10562270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71Ų

Additional information on 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one

Recent Advances in the Study of 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one (CAS: 1796889-30-9)

The compound 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one (CAS: 1796889-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique azetidin-2-one core and trifluoromethylpyrimidine moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of the pyridin-2-yl and trifluoromethyl groups in the molecule suggests a high affinity for ATP-binding pockets in kinase domains, making it a promising candidate for targeted therapy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one exhibits potent inhibitory activity against a subset of tyrosine kinases, including FGFR (Fibroblast Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). The study employed a combination of in vitro enzymatic assays and cell-based models to validate the compound's efficacy, revealing IC50 values in the low nanomolar range for specific kinase targets.

Another significant finding comes from a preclinical investigation into the compound's pharmacokinetic profile. The trifluoromethyl group, known for its metabolic stability, contributes to the molecule's extended half-life in vivo, as evidenced by rodent studies. Additionally, the compound demonstrated favorable oral bioavailability, a critical factor for its development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the selectivity and minimizing off-target effects of 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's design and enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-Fluorophenyl)-3-{[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]amino}azetidin-2-one represents a compelling case study in the rational design of kinase inhibitors. Its unique chemical structure and promising biological activity underscore its potential as a lead compound for further development. Future research will likely focus on expanding its therapeutic indications and addressing any pharmacological limitations to pave the way for clinical trials.